Cas no 46323-68-6 (2-Propenamide,N-1H-benzimidazol-2-yl-)
46323-68-6 structure
Product Name:2-Propenamide,N-1H-benzimidazol-2-yl-
CAS No:46323-68-6
MF:C10H9N3O
MW:187.197961568832
CID:325519
Update Time:2024-01-28
2-Propenamide,N-1H-benzimidazol-2-yl- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide,N-1H-benzimidazol-2-yl-
- 2-Propenamide,N-1H-benzimidazol-2-yl-(9CI)
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- Inchi: 1S/C10H9N3O/c1-2-9(14)13-10-11-7-5-3-4-6-8(7)12-10/h2-6H,1H2,(H2,11,12,13,14)
- InChI Key: FDTFYZPJIJCOJO-UHFFFAOYSA-N
- SMILES: C(NC1NC2=CC=CC=C2N=1)(=O)C=C
Computed Properties
- Exact Mass: 187.075
- Monoisotopic Mass: 187.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.8A^2
2-Propenamide,N-1H-benzimidazol-2-yl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Wan Lab Chip, 2020,20, 4528-4538
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